Octyl hydrogen phthalate
Octyl hydrogen phthalate
Monooctyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of octanol. It has a role as a human xenobiotic metabolite. It derives from an octan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
5393-19-1
VCID:
VC0134470
InChI:
InChI=1S/C16H22O4/c1-2-3-4-5-6-9-12-20-16(19)14-11-8-7-10-13(14)15(17)18/h7-8,10-11H,2-6,9,12H2,1H3,(H,17,18)
SMILES:
CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C16H22O4
Molecular Weight:
278.34 g/mol
Octyl hydrogen phthalate
CAS No.: 5393-19-1
Reference Standards
VCID: VC0134470
Molecular Formula: C16H22O4
Molecular Weight: 278.34 g/mol
| CAS No. | 5393-19-1 |
|---|---|
| Product Name | Octyl hydrogen phthalate |
| Molecular Formula | C16H22O4 |
| Molecular Weight | 278.34 g/mol |
| IUPAC Name | 2-octoxycarbonylbenzoic acid |
| Standard InChI | InChI=1S/C16H22O4/c1-2-3-4-5-6-9-12-20-16(19)14-11-8-7-10-13(14)15(17)18/h7-8,10-11H,2-6,9,12H2,1H3,(H,17,18) |
| Standard InChIKey | PKIYFBICNICNGJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
| Description | Monooctyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of octanol. It has a role as a human xenobiotic metabolite. It derives from an octan-1-ol. |
| Synonyms | 1,2-Benzenedicarboxylic Acid 1-Octyl Ester; Phthalic Acid Monooctyl Ester; Hydrogen Octyl Phthalate; Mono-n-octyl Phthalate; NSC 4639; Octyl Hydrogen Phthalate; MOP; |
| PubChem Compound | 79362 |
| Last Modified | Dec 23 2021 |
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